Cas no 159225-52-2 ((2S)-2-ethyl-2-methylpentanoic acid)

• Product Name: (2S)-2-ethyl-2-methylpentanoic acid
• CAS No: 159225-52-2
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 1338391
• PubChem ID: 11051793
• Update Time: 2025-07-18

(2S)-2-ethyl-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-ethyl-2-methyl-, (S)-
• (2S)-2-ethyl-2-methylpentanoic acid
• Q27255546
• WUWPVNVBYOKSSZ-QMMMGPOBSA-N
• alpha-Ethyl-alpha-methylvaleric acid, (-)-
• (S)-(-)-2-Ethyl-2-methylpentanoic acid
• 2-Ethyl-2-methylpentanoic acid, (-)-
• Pentanoic acid, 2-ethyl-2-methyl-, (2S)-
• 159225-52-2
• UNII-2SO239L9E4
• SCHEMBL8615670
• (-)-(2S)-2-ethyl-2-methylpentanoic acid
• .ALPHA.-ETHYL-.ALPHA.-METHYLVALERIC ACID, (-)-
• AKOS006375469
• (S)-2-Ethyl-2-methylpentanoicacid
• (-)-2-ethyl-2-methylpentanoic acid
• (S)-2-Ethyl-2-methylpentanoic acid
• SB47899
• 2SO239L9E4

• Inchi： 1S/C8H16O2/c1-4-6-8(3,5-2)7(9)10/h4-6H2,1-3H3,(H,9,10)/t8-/m0/s1
• InChI Key： WUWPVNVBYOKSSZ-QMMMGPOBSA-N
• SMILES： OC([C@@](C)(CC)CCC)=O

Computed Properties

• Exact Mass: 144.11508
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on (2S)-2-ethyl-2-methylpentanoic acid

Recent Advances in the Study of (2S)-2-ethyl-2-methylpentanoic acid (CAS: 159225-52-2) in Chemical Biology and Pharmaceutical Research

The compound (2S)-2-ethyl-2-methylpentanoic acid (CAS: 159225-52-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have focused on the stereospecific synthesis of (2S)-2-ethyl-2-methylpentanoic acid, emphasizing its chiral purity and the implications for pharmacological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the (2S)-enantiomer exhibits enhanced binding affinity to target enzymes compared to its (2R)-counterpart, suggesting its superior efficacy in modulating metabolic pathways. The study utilized advanced NMR spectroscopy and X-ray crystallography to elucidate the compound's interaction with key biological targets, providing a structural basis for its activity.

In addition to its synthetic and structural characterization, (2S)-2-ethyl-2-methylpentanoic acid has been investigated for its potential applications in treating metabolic disorders. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound acts as a potent inhibitor of fatty acid synthase (FAS), a key enzyme in lipid metabolism. The study, published in Nature Chemical Biology, reported a significant reduction in hepatic lipid accumulation in animal models, positioning the compound as a promising candidate for non-alcoholic fatty liver disease (NAFLD) therapy.

Further research has explored the pharmacokinetic properties of (2S)-2-ethyl-2-methylpentanoic acid, with a focus on its bioavailability and metabolic stability. A 2024 paper in Drug Metabolism and Disposition highlighted the compound's favorable oral absorption profile and low clearance rate, attributes that enhance its suitability for oral drug formulations. The study also identified potential metabolites, providing insights into its metabolic pathways and informing future toxicity studies.

Despite these promising findings, challenges remain in the clinical translation of (2S)-2-ethyl-2-methylpentanoic acid. A recent review in Expert Opinion on Drug Discovery underscored the need for comprehensive toxicological evaluations and large-scale synthesis optimization to address scalability issues. The review also called for further mechanistic studies to fully understand the compound's mode of action and potential off-target effects.

In conclusion, (2S)-2-ethyl-2-methylpentanoic acid (CAS: 159225-52-2) represents a compelling area of research in chemical biology and drug development. Its stereospecific activity, metabolic modulation potential, and favorable pharmacokinetic properties make it a viable candidate for further investigation. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications, ultimately unlocking its therapeutic potential.